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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Chloropinacolone (CAS: 13547-
70-1), a key chemical intermediate in the pharmaceutical and agrochemical industries. This
document consolidates essential information on its chemical and physical properties, safety
and handling protocols, spectroscopic data, and detailed experimental procedures. Particular
emphasis is placed on its role as a precursor for triazole compounds, which exhibit a wide
range of biological activities.

Introduction

1-Chloropinacolone, systematically named 1-chloro-3,3-dimethyl-2-butanone, is an o-
haloketone that serves as a versatile building block in organic synthesis.[1] Its structure,
featuring a reactive chlorine atom adjacent to a carbonyl group, makes it a valuable
electrophile for a variety of nucleophilic substitution and condensation reactions.[2] This
reactivity is fundamental to its primary application as an intermediate in the synthesis of
pharmaceuticals, particularly triazole-based antifungal, antiviral, and antibacterial agents, as
well as in the production of pesticides.[3][4][5]

Chemical and Physical Properties
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1-Chloropinacolone is a clear, colorless to slightly yellow liquid at room temperature.[1][5] It is

not miscible with water but is soluble in organic solvents.[1][2] A summary of its key physical

and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Chloropinacolone

Property Value Reference(s)
CAS Number 13547-70-1 [1]
Molecular Formula CeH11CIO [1]
Molecular Weight 134.60 g/mol [6]
IUPAC Name 1-chloro-3,3-dimethylbutan-2- 7]
one
1-Chloro-3,3-dimethyl-2-
Synonyms butanone, Chloromethyl tert- [2]
butyl ketone
Appearance Clear, slightly yellow liquid [1][5]
Melting Point -13°C [11[7]
Boiling Point 170-173 °C [1][7]
Density 1.025 g/mL at 25 °C [1]
Flash Point 67 °C (153 °F) [1][7]
Refractive Index (n20/D) 1.442 [1]
Water Solubility Not miscible [1114]

Vapor Pressure

1.39 mmHg at 25 °C

[1]

InChl=1S/C6H11CIO/c1-

InChl [2]
6(2,3)5(8)4-7/h4H2,1-3H3
ULSAJQMHTGKPIY-

InChiKey [2]
UHFFFAOYSA-N

SMILES CC(C)(C)C(=0)CcCl [2]
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Spectroscopic Data

The structural characterization of 1-Chloropinacolone is supported by various spectroscopic
techniques. The key data are summarized in the following tables.

Table 2: 1H NMR Spectral Data (400 MHz, CDCIs)

Chemical Shift

Multiplicity Integration Assignment Reference(s)
(ppm)
4.410 Singlet 2H -CH:ClI [8]
1.221 Singlet 9H -C(CHs)s [8]

Table 3: 13C NMR Spectral Data

Chemical Shift (ppm) Assighment
~205-220 C=0 (Ketone)
~40-45 -CH2Cl
~25-35 -C(CHs)3
~20-30 -C(CHs)3

(Note: Specific literature values for 13C NMR were not available in the search results. The

provided ranges are typical for the assigned carbon environments.)

Table 4: IR Spectral Data (Liquid Film)
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Wavenumber (cm~?) Intensity Assignment
~1715-1740 Strong C=0 Stretch (Ketone)
~2870-2970 Medium-Strong C-H Stretch (Alkyl)
~1465 Medium C-H Bend (CH2)
~1370 Medium C-H Bend (CH5)
~600-800 Medium-Strong C-ClI Stretch

(Note: A specific peak list for the IR spectrum was not available. The provided ranges are

characteristic absorptions for the functional groups present in the molecule.)

Table 5: Mass Spectrometry Data (Electron lonization)

m/z Relative Intensity Possible Fragment  Reference(s)
[M]* (Molecular ion,

134 1.1% [9]
35Cl)
M+2]* (Isotope peak,

136 [M+2]* (Isotope p
37CI)

85 37.2% [M - CH2CI* [8]
C(CHs)s]* (tert-butyl

57 100% [ (_ 2 Y [8]
cation)

41 43.3% [C3Hs]* [9]

Synthesis and Experimental Protocols

1-Chloropinacolone is typically synthesized via the direct chlorination of its precursor,

pinacolone.[9] Industrial production often utilizes chlorine gas in a methanol solvent at low

temperatures to minimize the formation of di- and tri-chlorinated byproducts.[9] For laboratory-

scale synthesis, sulfuryl chloride in an inert solvent is a common and effective chlorinating

agent.
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General Laboratory Synthesis of 1-Chloropinacolone
from Pinacolone

This protocol is a representative method for the a-chlorination of a ketone and can be adapted
for the synthesis of 1-Chloropinacolone.

Reaction Scheme:
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Reactants

Inert Solvent Products
(e.g., CH2Cl2 or CCla)

HCI

SO2Cl2
(Sulfuryl Chloride)

> 1-Chloropinacolone

¢\ SOz

Pinacolone
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Dissolve Pinacolone
in inert solvent

!

Add Sulfuryl Chloride
dropwise

!

Stir at Room Temperature
(Monitor by TLC/GC)

|

Quench and Wash
(H20, NaHCO:s, Brine)

\L 1-Chloropinacolone 1,2,4-Triazole

Separate Organic Layer

l Nucleophilic

Substitution

Dry over NazSOa

!

Filter and Concentrate
(Rotary Evaporator)

!

Purify by
Vacuum Distillation

!

Characterize Product Active Pharmaceutical Ingredient
(NMR, IR, MS) (e.g., Triazole Fungicide)

Triazole Intermediate

Further Synthetic Steps
(e.g., reduction, coupling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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